Cas no 865425-40-7 (4-(4-bromophenyl)-6-(difluoromethyl)-2-(ethanesulfonyl)pyrimidine)

• Product Name: 4-(4-bromophenyl)-6-(difluoromethyl)-2-(ethanesulfonyl)pyrimidine
• CAS No: 865425-40-7
• MF: C₁₃H₁₁BrF₂N₂O₂S
• MW: 377.204447984695
• MDL: MFCD05861687
• CID: 3059730
• PubChem ID: 19616376
• Update Time: 2025-07-02

4-(4-bromophenyl)-6-(difluoromethyl)-2-(ethanesulfonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-6-(difluoromethyl)-2-(ethylsulfonyl)pyrimidine
• 4-(4-bromophenyl)-6-(difluoromethyl)-2-(ethanesulfonyl)pyrimidine

• MDL： MFCD05861687
• Inchi： 1S/C13H11BrF2N2O2S/c1-2-21(19,20)13-17-10(7-11(18-13)12(15)16)8-3-5-9(14)6-4-8/h3-7,12H,2H2,1H3
• InChI Key： ROFHUFLKDWIEQA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C(F)F)=NC(=N1)S(CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(4-bromophenyl)-6-(difluoromethyl)-2-(ethanesulfonyl)pyrimidine

Recent Advances in the Study of 4-(4-bromophenyl)-6-(difluoromethyl)-2-(ethanesulfonyl)pyrimidine (CAS: 865425-40-7)

The compound 4-(4-bromophenyl)-6-(difluoromethyl)-2-(ethanesulfonyl)pyrimidine (CAS: 865425-40-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrimidine derivative, characterized by its unique structural features including a bromophenyl group, a difluoromethyl moiety, and an ethanesulfonyl substituent, has been the subject of several cutting-edge studies aimed at elucidating its biological activity and mechanism of action.

Recent research has focused on the compound's role as a potent inhibitor of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 865425-40-7 exhibits strong inhibitory activity against certain kinase targets involved in inflammatory pathways. The study utilized crystallographic analysis to reveal the compound's binding mode, showing how the difluoromethyl group plays a crucial role in forming hydrogen bonds with key amino acid residues in the active site.

In the area of oncology research, preliminary findings presented at the 2024 American Association for Cancer Research annual meeting suggest that this pyrimidine derivative shows promising activity against several cancer cell lines, particularly those resistant to conventional therapies. The compound's ability to modulate apoptosis pathways while maintaining a favorable toxicity profile has made it an attractive candidate for further development.

From a synthetic chemistry perspective, recent advances have been made in optimizing the production of 4-(4-bromophenyl)-6-(difluoromethyl)-2-(ethanesulfonyl)pyrimidine. A 2024 publication in Organic Process Research & Development detailed an improved synthetic route that increases yield while reducing environmental impact through greener solvent systems and catalytic methods.

Pharmacokinetic studies conducted in preclinical models have revealed interesting properties of this compound. The ethanesulfonyl group appears to confer improved metabolic stability compared to similar compounds, while the difluoromethyl moiety contributes to enhanced membrane permeability. These characteristics suggest potential for oral bioavailability, a significant advantage for therapeutic applications.

Current research directions include structure-activity relationship (SAR) studies to explore modifications that might enhance potency or selectivity. Several analogs have been synthesized and are undergoing biological evaluation. Additionally, computational modeling approaches are being employed to predict potential off-target effects and optimize the compound's drug-like properties.

The growing body of research on 865425-40-7 positions it as a promising scaffold for the development of novel therapeutic agents. While challenges remain in terms of selectivity optimization and full toxicological profiling, the compound's unique structural features and demonstrated biological activity make it a valuable subject for continued investigation in chemical biology and drug discovery.